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Compound Name: 2-Chloro-N-methylaniline

Cat. No.: B1295256 Get Quote

An In-depth Technical Guide to 2-Chloro-N-methylaniline

Introduction
2-Chloro-N-methylaniline is an organic compound that serves as a versatile intermediate in

various chemical syntheses.[1] Characterized by a benzene ring substituted with a chlorine

atom and an N-methylamino group at positions 2 and 1 respectively, its structure allows for a

range of chemical reactions, including nucleophilic substitutions and coupling reactions.[1] This

guide provides a comprehensive overview of 2-Chloro-N-methylaniline, detailing its chemical

identity, physicochemical properties, synthesis, applications, and safety protocols, tailored for

researchers and professionals in drug development and chemical sciences.

Chemical Identity and Nomenclature
The unambiguous identification of a chemical compound is foundational for scientific research

and application. This section provides the systematic IUPAC name for 2-Chloro-N-
methylaniline, alongside a comprehensive list of its synonyms and key identifiers.

IUPAC Name
The formal name for this compound, as established by the International Union of Pure and

Applied Chemistry (IUPAC), is 2-chloro-N-methylaniline.[2]
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In literature and commercial listings, 2-Chloro-N-methylaniline is known by several other

names. This can often be a source of confusion, and a consolidated list of synonyms is

therefore essential for accurate identification.

N-methyl-2-chloroaniline[2]

Benzenamine, 2-chloro-n-methyl[2]

n1-methyl-2-chloroaniline[2]

2-chloro-n-methylbenzenamine[2]

o-chlormonomethylanilin[2]

2-chlor-n-methylaniline[2]

2-chloro-n-methyl aniline[2]

2-chloro-n-methyl-aniline[2]

2-methylamino chlorobenzene[2]

2-chloranyl-n-methyl-aniline[2]

1-(2-chlorophenyl)-N-methylmethanamine[1]

Table 1: Key Chemical Identifiers

Identifier Value Source(s)

CAS Number 932-32-1 [1][2]

Molecular Formula C₇H₈ClN [1][2][3]

Molecular Weight 141.60 g/mol [2][3]

InChI Key
WGNNILPYHCKCFF-

UHFFFAOYSA-N
[2]

SMILES CNC1=CC=CC=C1Cl [2]
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Physicochemical Properties
The physical and chemical properties of 2-Chloro-N-methylaniline dictate its behavior in

various experimental conditions and are crucial for designing synthetic routes and handling

procedures.

Table 2: Physicochemical Data for 2-Chloro-N-methylaniline

Property Value Source(s)

Appearance
Clear colorless to pale yellow

to brown liquid
[1][4]

Boiling Point 218 °C [5]

Density 1.15 g/mL at 25 °C [5]

Refractive Index n20/D 1.579 [5]

Flash Point 198 °F (92.2 °C) [5]

Solubility

Not miscible or difficult to mix

with water. Soluble in organic

solvents like ethanol and ether.

[1][2]

Synthesis and Reaction Pathways
Understanding the synthesis of 2-Chloro-N-methylaniline is fundamental for its application in

further chemical transformations. While various synthetic routes exist, a common approach

involves the N-methylation of 2-chloroaniline.

General Synthetic Approach: N-Methylation of 2-
Chloroaniline
A prevalent method for synthesizing secondary amines like 2-Chloro-N-methylaniline is the

alkylation of the corresponding primary amine. In this case, 2-chloroaniline serves as the

starting material, and a methylating agent is used to introduce the methyl group to the nitrogen

atom.
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Experimental Protocol: Synthesis of 2-Chloro-N-methylaniline

Reaction Setup: To a solution of 2-chloroaniline in a suitable aprotic solvent (e.g.,

Tetrahydrofuran, Acetonitrile), add a base (e.g., Sodium hydride, Potassium carbonate) to

deprotonate the amine. The reaction should be conducted under an inert atmosphere (e.g.,

Nitrogen, Argon).

Methylation: Slowly add a methylating agent (e.g., Methyl iodide, Dimethyl sulfate) to the

reaction mixture at a controlled temperature, typically ranging from 0 °C to room

temperature.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) or gas chromatography (GC) to ensure the complete consumption of

the starting material.

Workup: Upon completion, the reaction is quenched with water or a saturated aqueous

solution of ammonium chloride. The organic layer is then separated, and the aqueous layer

is extracted with an organic solvent (e.g., Ethyl acetate, Dichloromethane).

Purification: The combined organic extracts are washed with brine, dried over an anhydrous

salt (e.g., Sodium sulfate, Magnesium sulfate), and the solvent is removed under reduced

pressure. The crude product is then purified by column chromatography on silica gel or by

distillation to yield pure 2-Chloro-N-methylaniline.

Synthesis Workflow Diagram

Synthesis of 2-Chloro-N-methylaniline

Start: 2-Chloroaniline Deprotonation with Base
(e.g., NaH in THF)

Addition of Methylating Agent
(e.g., CH3I)

Reaction Quenching
(e.g., with H2O)

Liquid-Liquid Extraction
(e.g., with Ethyl Acetate)

Purification
(Column Chromatography or Distillation) Product: 2-Chloro-N-methylaniline

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Chloro-N-methylaniline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1295256?utm_src=pdf-body
https://www.benchchem.com/product/b1295256?utm_src=pdf-body
https://www.benchchem.com/product/b1295256?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Research and Drug Development
2-Chloro-N-methylaniline is a valuable building block in organic synthesis, particularly in the

pharmaceutical and agrochemical industries.[1] Its chemical structure provides a scaffold for

the synthesis of more complex molecules with desired biological activities.

Intermediate in Chemical Synthesis
This compound is utilized in the production of other chemical entities. For instance, it is a

reactant in the synthesis of 1-methyl-2-thioacetylpyrrole when treated with Lawesson's reagent

in tetrahydrofuran.[1][2] The presence of both a nucleophilic amine and a reactive aromatic ring

allows for a variety of subsequent chemical modifications.

Scaffold in Medicinal Chemistry
The diphenylamine core, of which 2-Chloro-N-methylaniline can be a precursor, is considered

a "privileged structure" in drug discovery due to its ability to interact with a wide range of

biological targets.[6] The introduction of a chlorine atom can enhance properties such as

membrane permeability and metabolic stability, making it an attractive starting point for

developing new therapeutic agents.[6] Derivatives of chloro-anilines are being investigated for

a range of therapeutic areas, including oncology, inflammation, and infectious diseases.[6][7][8]

For example, the related compound 2-chloro-6-methylaniline is a key intermediate in the

synthesis of Dasatinib, a targeted therapy for certain types of cancer.[7]

Safety and Handling
Proper handling of 2-Chloro-N-methylaniline is crucial to ensure laboratory safety. It is

important to consult the Safety Data Sheet (SDS) before use.[9][10][11]

General Precautions
Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

chemical-resistant gloves, safety goggles, and a lab coat.[9][10][12]

Ventilation: Use in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of vapors.[9][12]
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Handling: Avoid contact with skin, eyes, and clothing.[10][12] Do not eat, drink, or smoke

when using this product.[9][12] Wash hands thoroughly after handling.[9][12]

Hazard Statements
Harmful if swallowed.[9]

May cause irritation upon contact with skin and eyes.[13]

May cause respiratory irritation.[10]

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][10] Store away from

incompatible materials such as strong oxidizing agents and acids.[13]

Conclusion
2-Chloro-N-methylaniline is a significant chemical intermediate with well-defined properties

and a range of applications, particularly in the synthesis of pharmaceuticals and other fine

chemicals. A thorough understanding of its chemical identity, synthesis, and safe handling

procedures is essential for its effective and responsible use in a research and development

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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